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Compound of Interest

Compound Name: 1-Isocyano-4-methoxybenzene

Cat. No.: B078290

An In-depth Technical Guide to 1-lIsocyano-4-
methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, reactivity, and safety information for 1-lsocyano-4-methoxybenzene
(also known as 4-methoxyphenyl isocyanide). This versatile compound serves as a crucial
building block and intermediate in various organic syntheses.

Core Physical and Chemical Properties

1-Isocyano-4-methoxybenzene is a solid organic compound notable for its isocyanide
functional group, which imparts unique reactivity. Its core properties are summarized below for
quick reference.
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Property Value Source(s)
Molecular Formula CsH7NO [1112][3]
Molecular Weight 133.15 g/mol [1][2]
CAS Number 10349-38-9 [1][2][4]
Appearance Da.rk green to brown |iqt'1id or 51161
solid; Brown powder solid
Melting Point 29-33 °C (lit.) [1][4]
Boiling Point 113 °C [1107]
Flash Point 107 °C (224.6 °F) - closed cup
Solubility Soluble in chloroform [5][8]
Storage Temperature -20°C [1107]

Spectroscopic Data

The isocyanide functional group gives a characteristic strong absorption in the IR spectrum.

« Infrared (IR) Spectroscopy: A prominent peak is observed at approximately 2137 cm~1, which

is characteristic of the N=C stretch of the isocyanide group.[1]

Synthesis and Reactivity

1-Isocyano-4-methoxybenzene is a valuable reagent in organic chemistry, particularly in

multicomponent reactions.

3.1. Chemical Reactivity and Uses

The isocyanide functional group is the center of reactivity, allowing the compound to participate

in a variety of chemical transformations.

» Building Block: It is extensively used as a building block and intermediate for organic

synthesis, particularly for creating bioreagents.[5][8]
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e Synthesis of Heterocycles: It can be used to synthesize N-(isoquinolin-1-yl)-formamides by
reacting with 2-alkynylbenzaldoximes in the presence of silver trifluoromethanesulfonate and
bismuth triflate.[1]

e Multicomponent Reactions: As an isocyanide, it is a key component in multicomponent
reactions like the Ugi four-component reaction. This reaction is notably used for the
synthesis of atorvastatin intermediates, where an aldehyde, an amine, a carboxylic acid, and
an isocyanide combine to form a bis-amide.[9]

e Proteomics Research: It is classified as a biochemical for proteomics research.[2]
3.2. Synthesis Protocol

A common laboratory-scale synthesis involves the dehydration of p-methoxyformanilide.
This protocol is based on the dehydration of N-formyl-p-anisidine.

Materials:

e p-Methoxyformanilide (10.5 g, 0.065 mole)

e Pyridine (37.1 g, 0.47 mole)

e Chloroform (13.0 mL, 0.16 mole)

e Phosphorus oxychloride (6.12 g, 0.040 mole)

e lce-water (55 mL)

Chloroform for extraction (2 x 10 mL portions)

Procedure:

e A solution of p-methoxyformanilide in pyridine and chloroform is prepared in a flask and
cooled in an ice bath to 0°C.[1]

¢ Phosphorus oxychloride is added dropwise to the cooled solution at 0°C.[1]
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The reaction mixture is stirred for 1.5 hours at room temperature.[1]

The solution is then added to 55 mL of ice-water.[1]

The aqueous layer is extracted twice with 10 mL portions of chloroform.[1]

The combined chloroform layers are dried and then distilled under reduced pressure to yield
the final product.[1]

The workflow for this synthesis is visualized in the diagram below.
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Synthesis of 1-Isocyano-4-methoxybenzene

Reactants

p-Methoxyformanilide Pyridine Chloroform Phosphorus Oxychloride

1. Mix Reactants
(0°C)

'

2. Stir at Room Temp
(2.5 hr)

i

3. Quench with Ice-Water

:

4. Extract with Chloroform

'

5. Dry & Distill

1-Isocyano-4-methoxybenzene
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Ugi Four-Component Reaction

Reactants

Isocyanide

(e.g., 1-Isocyano-d-methoxybenzene) Aldehyde/Ketone Carboxylic Acid

One-Pot
Reaction

Bis-Amide Adduct

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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